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An In-depth Technical Guide to the Discovery and History of 2-Ethylfenchol

For Researchers, Scientists, and Drug Development Professionals

Abstract
2-Ethylfenchol, a synthetic bicyclic tertiary alcohol, is a significant aroma chemical prized for

its characteristic earthy, camphoraceous, and woody scent profile. This document provides a

comprehensive overview of the discovery, history, and chemical properties of 2-Ethylfenchol.
It includes a historical timeline of its scientific exploration, detailed summaries of its

physicochemical and organoleptic properties, and a thorough examination of its synthesis,

including experimental protocols. Additionally, a proposed pathway for its olfactory perception is

illustrated to provide context for its primary application in the fragrance and flavor industries.

This guide is intended to be a core technical resource for professionals in chemical research,

fragrance science, and drug development who may encounter or utilize this unique molecule.

Introduction
2-Ethylfenchol (IUPAC name: 2-ethyl-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol) is a synthetic

fragrance and flavor ingredient valued for its potent and diffusive earthy aroma.[1][2] Unlike

many aroma chemicals derived from natural sources, 2-Ethylfenchol is a product of chemical

synthesis, which allows for consistent quality and supply. Its complex scent profile, with notes

of damp soil, patchouli, and camphor, makes it a valuable component in a variety of

commercial products, including perfumes, personal care items, and as a flavoring agent.[1][2]

This guide delves into the scientific journey of 2-Ethylfenchol, from its initial description in

scientific literature to the elucidation of its stereochemistry and synthesis.
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History and Discovery
The earliest known scientific mention of 2-Ethylfenchol in the context of its olfactory properties

dates back to a 1978 paper by Polak, Trotier, and Baliguet titled "Odor similarities in structurally

related odorants." In this study, "exo-2-ethyl-fenchol" was noted for its distinct "earthy" odor

quality, similar to that of geosmin, a compound known for the characteristic scent of rain on dry

soil.

Subsequent research in the early 1990s further clarified the understanding of 2-Ethylfenchol's
structure and synthesis. A 1990 paper by Gosselin, Joulain, Laurin, and Rouessac, and a 1992

paper by Finato, Lorenzi, and Pelosi, were pivotal in establishing that the reaction of fenchone

with organometallic reagents such as ethyllithium or ethylmagnesium bromide predominantly

yields the endo isomer of 2-Ethylfenchol, not the exo isomer as initially presumed. This

stereoselectivity is a key aspect of its synthesis.

Timeline of Key Developments:

1978: Polak, Trotier, and Baliguet describe the "earthy" odor of "exo-2-ethyl-fenchol."

1990: Gosselin et al. demonstrate that the synthesis from fenchone using organometallic

reagents predominantly produces the endo-alcohol.

1992: Finato et al. further investigate the synthesis of earthy odorants, including 2-
Ethylfenchol, contributing to the understanding of its structure-odor relationship.

Chemical and Physical Properties
2-Ethylfenchol is a combustible liquid with a complex organoleptic profile. Its key properties

are summarized in the tables below.

Table 1: Chemical Identifiers
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Identifier Value

IUPAC Name 2-ethyl-1,3,3-trimethylbicyclo[2.2.1]heptan-2-ol

Synonyms Ethylfenchol, Terrasol

CAS Number 18368-91-7

Molecular Formula C₁₂H₂₂O

Molecular Weight 182.30 g/mol

FEMA Number 3491

Table 2: Physicochemical Properties
Property Value

Appearance Colorless to pale yellow liquid

Boiling Point 105 °C at 15 mmHg

Density 0.956 g/mL at 25 °C

Flash Point 88 °C (190.4 °F) - closed cup[3]

Refractive Index 1.482 at 20 °C

Solubility Soluble in alcohol and oils; insoluble in water

Table 3: Organoleptic Properties
Property Description

Odor
Earthy, camphoraceous, woody, with patchouli

and damp soil notes.[1][2]

Taste
At 10 ppm: camphor-like, cooling, with citrus

and fresh notes.

Flavor Use

Adds earthy notes to root vegetable, mushroom,

and pepper flavors; provides naturalness to lime

flavors.[1]
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Experimental Protocols: Synthesis of 2-Ethylfenchol
The synthesis of 2-Ethylfenchol is typically achieved through the nucleophilic addition of an

ethyl group to the carbonyl carbon of fenchone. The use of Grignard reagents or organolithium

compounds is common. The following protocol is a representative example based on the

literature.

Reaction: Fenchone + Ethylmagnesium Bromide → 2-Ethylfenchol

Materials:

Fenchone

Magnesium turnings

Ethyl bromide

Anhydrous diethyl ether

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Standard laboratory glassware for Grignard reaction (three-neck flask, dropping funnel,

condenser)

Procedure:

Preparation of Ethylmagnesium Bromide (Grignard Reagent):

In a flame-dried three-neck flask equipped with a magnetic stirrer, a condenser, and a

dropping funnel, place magnesium turnings.

Add a small amount of anhydrous diethyl ether to cover the magnesium.

Add a few drops of ethyl bromide to initiate the reaction. The reaction is indicated by the

formation of bubbles and a cloudy appearance.
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Once the reaction has started, add the remaining ethyl bromide, dissolved in anhydrous

diethyl ether, dropwise from the dropping funnel at a rate that maintains a gentle reflux.

After the addition is complete, stir the mixture for an additional 30 minutes to ensure

complete formation of the Grignard reagent.

Reaction with Fenchone:

Dissolve fenchone in anhydrous diethyl ether and add it to the dropping funnel.

Cool the Grignard reagent solution in an ice bath.

Add the fenchone solution dropwise to the stirred Grignard reagent.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 1-2 hours.

Work-up and Purification:

Cool the reaction mixture in an ice bath and slowly quench it by the dropwise addition of a

saturated aqueous solution of ammonium chloride.

Separate the ether layer and extract the aqueous layer with diethyl ether.

Combine the organic layers and wash with brine.

Dry the combined organic layer over anhydrous magnesium sulfate.

Filter off the drying agent and remove the solvent under reduced pressure using a rotary

evaporator.

The crude product can be purified by vacuum distillation or column chromatography to

yield pure 2-Ethylfenchol.

Mandatory Visualizations
Diagram 1: Synthesis Workflow of 2-Ethylfenchol
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Caption: A flowchart illustrating the key stages in the synthesis of 2-Ethylfenchol via the

Grignard reaction.

Diagram 2: Proposed Olfactory Perception Pathway for
2-Ethylfenchol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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